Cas no 1804712-51-3 (Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1804712-51-3
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4811873
• Update Time: 2025-05-19

Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H12F2N2O2/c1-16-9(15)2-6-4-14-5-8(10(11)12)7(6)3-13/h4-5,10H,2-3,13H2,1H3
• InChI Key： CPHAIXHVUCUDFD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(CC(=O)OC)=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• XLogP3: 0.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-5-acetate

Comprehensive Overview of Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1804712-51-3)

Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1804712-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and crop protection.

The chemical structure of Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-5-acetate features a pyridine ring substituted with an aminomethyl group, a difluoromethyl group, and an acetate ester. This combination of functional groups makes it a valuable building block for designing molecules with enhanced biological activity. The presence of the difluoromethyl group, in particular, is noteworthy due to its ability to improve metabolic stability and bioavailability in drug candidates.

In recent years, the demand for pyridine derivatives like Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-5-acetate has surged, driven by their applications in medicinal chemistry. The compound is frequently explored for its role in developing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Additionally, its agrochemical potential is being investigated, with studies focusing on its use in creating novel pesticides and herbicides that are both effective and environmentally friendly.

One of the key advantages of Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-5-acetate is its synthetic versatility. Chemists can modify its functional groups to tailor properties such as solubility, reactivity, and binding affinity. This adaptability makes it a preferred choice for researchers working on structure-activity relationship (SAR) studies, where small structural changes can lead to significant improvements in efficacy.

The global market for specialty chemicals like Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-5-acetate is expanding rapidly, fueled by advancements in pharmaceutical and agricultural sciences. Companies are investing heavily in R&D to discover new applications and optimize synthesis routes for this compound. Furthermore, regulatory agencies are emphasizing the development of safer and more sustainable chemicals, which aligns well with the properties of this pyridine derivative.

For researchers and manufacturers, sourcing high-quality Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-5-acetate is critical. The compound's purity and stability can significantly impact the outcomes of experiments and production processes. As such, suppliers are focusing on stringent quality control measures to meet the demands of the scientific community.

In conclusion, Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1804712-51-3) represents a promising compound with wide-ranging applications in pharmaceuticals and agrochemicals. Its unique structural features and adaptability make it a valuable asset in modern chemical research. As the industry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics and crop protection solutions.